Cas no 2228629-06-7 (3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol
• CAS No: 2228629-06-7
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 5864561
• PubChem ID: 165708688
• Update Time: 2025-06-08

3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol
• EN300-1863963
• 2228629-06-7

• Inchi： 1S/C17H19NO2/c18-12-17(10-13(19)11-17)15-8-4-5-9-16(15)20-14-6-2-1-3-7-14/h1-9,13,19H,10-12,18H2
• InChI Key： IBCSDLFRRJLHDW-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=CC=C2OC2C=CC=CC=2)(CN)C1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol

Recent Advances in the Study of 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol (CAS: 2228629-06-7)

In recent years, the compound 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol (CAS: 2228629-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and phenoxyphenyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol has been optimized through recent advancements in organic chemistry methodologies. Researchers have reported efficient routes involving multi-step reactions, including cycloaddition and subsequent functionalization, to achieve high yields and purity. These synthetic improvements are critical for scaling up production and facilitating further pharmacological studies.

Pharmacological evaluations of this compound have revealed its affinity for specific biological targets, particularly in the central nervous system (CNS). Studies indicate that 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol acts as a modulator of neurotransmitter receptors, suggesting potential applications in treating neurological disorders such as anxiety, depression, and chronic pain. Preclinical data demonstrate its efficacy in animal models, with a favorable safety profile and minimal off-target effects.

In addition to its CNS activity, recent research has explored the compound's anti-inflammatory and immunomodulatory properties. Mechanistic studies suggest that it inhibits key inflammatory pathways, making it a candidate for treating autoimmune diseases and chronic inflammatory conditions. These findings are supported by in vitro and in vivo experiments, which show reduced cytokine production and improved disease outcomes in relevant models.

Despite these promising results, challenges remain in the development of 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structural modifications and delivery systems to enhance its pharmacokinetic properties.

In conclusion, 3-(aminomethyl)-3-(2-phenoxyphenyl)cyclobutan-1-ol represents a versatile and promising molecule in the chemical biology and pharmaceutical landscape. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research and development. Future studies should aim to translate these preclinical findings into clinical trials, paving the way for novel treatments in neurology and immunology.